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Compound of Interest

Compound Name: Butenafine

Cat. No.: B035027 Get Quote

This document provides comprehensive guidance on the safe handling and disposal of

Butenafine, a synthetic benzylamine antifungal agent, in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing exposure and environmental impact.

Hazard Identification and Safety Precautions
Butenafine hydrochloride is classified as harmful if swallowed or in contact with skin.[1][2][3] It

is also identified as very toxic to aquatic life with long-lasting effects.[4] Therefore, adherence to

strict safety protocols is mandatory.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][4]

H312: Harmful in contact with skin.[1][2][3]

H410: Very toxic to aquatic life with long lasting effects.[4]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1][4]

P270: Do not eat, drink or smoke when using this product.[1][4]
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P273: Avoid release to the environment.[4]

P280: Wear protective gloves/protective clothing.[1][2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure

to Butenafine. The following PPE is required when handling this compound.

PPE Category Specification

Eye/Face Protection

Safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US).[5] A face shield

may be used for additional splash protection.[6]

Hand Protection

Chemical-resistant, impervious gloves. The

exact breakthrough time should be confirmed

with the glove manufacturer.[1][4]

Skin and Body

Impervious protective clothing, such as a lab

coat or gown.[4][5] For extensive handling,

coveralls may be necessary.[7]

Respiratory

A NIOSH-approved respirator is required if

ventilation is inadequate or if dusts are

generated.[4][5]

Operational Plan for Handling Butenafine
A systematic approach to handling Butenafine is crucial for maintaining a safe laboratory

environment.

1. Preparation:

Ensure a designated handling area is clean and uncluttered.

Verify that an eye wash station and safety shower are accessible.[4]

Confirm that all necessary PPE is available and in good condition.
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Work within a properly functioning chemical fume hood or in an area with adequate exhaust

ventilation to minimize inhalation exposure.[2][4]

2. Handling:

Avoid direct contact with the skin and eyes.[2][4]

Minimize the formation of dust and aerosols.[2][4]

Weigh and transfer the material carefully.

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][4]

3. Storage:

Store in a cool, dry, and well-ventilated area.[2][4]

Keep the container tightly sealed to prevent contamination and exposure.[2][4]

Recommended storage temperature for the powder form is -20°C.[4]

Disposal Plan
Proper disposal of Butenafine and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Butenafine:

Surplus and non-recyclable solutions must be disposed of as hazardous waste.

Do not dispose of Butenafine down the drain.[2]

Collect spillage and waste material in a suitable, labeled, and closed container for disposal

by an approved waste disposal company.[2][3][4]

2. Contaminated Materials:

Any materials that have come into contact with Butenafine, such as gloves, paper towels,

and weighing papers, should be treated as hazardous waste and placed in a designated,
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sealed container.

3. Empty Containers:

Unless otherwise specified, empty containers should be triple-rinsed with an appropriate

solvent.[8][9]

The rinsate must be collected and disposed of as hazardous chemical waste.[8]

After thorough rinsing, the container may be disposed of as regular waste, with the label

removed or defaced.[9]

Quantitative Data
Based on available safety data sheets, there are no established occupational exposure limit

values for Butenafine.[3][4]

Parameter Value

Occupational Exposure Limit No data available

Visual Workflow Guides
To further clarify procedural steps, the following diagrams illustrate key workflows for handling

Butenafine.
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Figure 1: Butenafine Handling Workflow
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Caption: Workflow for the safe handling of Butenafine in a laboratory setting.
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Figure 2: Butenafine Spill Response
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Caption: Step-by-step procedure for responding to a Butenafine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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